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Imidothioesters
Imidothioesters, also known as thioimides, are a class of organic compounds that combine the characteristics of imide and thiophosphate functional groups. They possess both amide and thioether functionalities in their molecular structure, which can offer unique reactivity and stability properties.
These compounds are widely used in various applications due to their versatile chemical behavior. In pharmaceuticals, they serve as intermediates for the synthesis of drugs with specific biological activities. In agrochemicals, imidothioesters play a crucial role as precursors for herbicides and pesticides. Additionally, these compounds find utility in polymer chemistry as crosslinking agents or monomers.
Structurally, imidothioesters contain a central sulfur atom bonded to an amide group, which makes them highly reactive towards nucleophiles such as hydroxyl groups or amines. This reactivity profile allows for the potential use of these compounds in a wide range of chemical transformations and synthesis strategies.
Overall, imidothioesters represent a valuable resource in organic chemistry, offering a diverse set of functionalities that can be tailored to meet specific needs in industrial applications.

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Silane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical BiopharmaceuticalsSilane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical Biopharmaceuticals Surface modification is a critical process in the field of chemical biopharmaceuticals, enabling the enhancement of material properties for diverse biomedical applications. Among various surface modification techniques, silane-based chemistry has emerged as a powerful tool due to its ability to...
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Ezetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating HypercholesterolemiaEzetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating Hypercholesterolemia Introduction Ezetimibe is a medication primarily used in the management of hypercholesterolemia, a condition characterized by elevated levels of low-density lipoprotein cholesterol (LDL-C) in the blood. Approved for use in combination with other medications such as statins, Ezetimibe has become an...